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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B1265953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of aniline phosphate, an organic salt formed from the reaction of aniline and phosphoric acid.
This document details the experimental protocols for its preparation and the analytical
techniques used for its characterization, presenting quantitative data in a clear and accessible
format. The information herein is intended to support researchers and professionals in the
fields of chemistry, materials science, and pharmaceutical development.

Synthesis of Anilinium Dihydrogen Phosphate

Anilinium dihydrogen phosphate (ADHP) is synthesized through a straightforward acid-base
neutralization reaction between aniline and orthophosphoric acid. The most common method
involves the slow evaporation of a solution containing equimolar amounts of the reactants.

Experimental Protocol:

A detailed protocol for the synthesis of anilinium dihydrogen phosphate crystals is as follows[1]:
e Materials: Aniline (CeHsNH2), Orthophosphoric Acid (HsPOa4), Ethanol, and Deionized Water.

e Procedure:

o Prepare a 1:1 molar ratio of aniline and orthophosphoric acid.
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o

Dissolve the reactants in a mixed solvent of ethanol and double-distilled water (1:1 volume
ratio).

o

Stir the solution continuously for a thorough mixture.

o

Allow the solution to slowly evaporate at room temperature.

[¢]

Harvest the resulting anilinium dihydrogen phosphate crystals.
The chemical reaction for the formation of anilinium dihydrogen phosphate is:
CeHsNH2 + H3POa — [CeHsNH3]*[H2POa4]~
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Synthesis of Anilinium Dihydrogen Phosphate

Characterization of Anilinium Dihydrogen
Phosphate

The synthesized anilinium dihydrogen phosphate can be thoroughly characterized using
various analytical techniques to determine its structural, physical, and spectroscopic properties.

Physical and Crystallographic Properties

The physical and crystallographic properties of anilinium dihydrogen phosphate are
summarized in the table below.
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Property Value Reference
Molecular Formula CeHsNO4P

Molecular Weight 193.12 g/mol

Crystal System Triclinic [1]

Space Group P-1 [1]

Lattice Parameters

a=8.793(4) A, b =10.426(2)
A c=14.147(2) A

[1]

a = 87.03(2)°, B = 74.94(5)°, y
= 84.25(3)°

[1]

Cell Volume

1244.54(4) A3

[1]

Density

1.526 g/cm3

[1]

Spectroscopic Analysis

Spectroscopic methods are essential for confirming the formation of the anilinium cation and

the dihydrogen phosphate anion, as well as for elucidating the structure of the salt.

FTIR spectroscopy is used to identify the functional groups present in the synthesized

compound. The characteristic absorption peaks for anilinium dihydrogen phosphate are

detailed in the table below.
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Wavenumber (cm~?) Assignment Reference

N-H stretching of the -NHs™*

3432 [1]
group

3050 C-H stretching mode [1]

1292 C-N stretching vibration [1]
Aromatic C-H in-plane bending

1290-1030 L [1]
vibrations

957, 742, 616 Vibrations of the (PO4)3~ group  [1]
P-O and O-P-O group

535, 473 L [1]
vibrations
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Characterization Workflow for Anilinium Dihydrogen Phosphate

Conclusion

This technical guide has outlined a reliable method for the synthesis of anilinium dihydrogen
phosphate and detailed the key characterization techniques for its analysis. The provided
experimental protocols and tabulated data offer a solid foundation for researchers and
professionals working with this and similar organic phosphate salts. The straightforward
synthesis and the interesting structural and spectroscopic properties of anilinium dihydrogen
phosphate make it a valuable compound for further investigation in various scientific and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://iqac.kamarajcollege.ac.in/wp-content/uploads/3.3.2-Spectral-electrical-and-NLO-studies.pdf
https://www.benchchem.com/product/b1265953#aniline-phosphate-synthesis-and-characterization
https://www.benchchem.com/product/b1265953#aniline-phosphate-synthesis-and-characterization
https://www.benchchem.com/product/b1265953#aniline-phosphate-synthesis-and-characterization
https://www.benchchem.com/product/b1265953#aniline-phosphate-synthesis-and-characterization
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

